Cas no 1032547-91-3 (ethyl 2-amino-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetate hydrochloride)

• Product Name: ethyl 2-amino-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetate hydrochloride
• CAS No: 1032547-91-3
• MF: C₁₅H₂₀ClN₃O₂
• MW: 309.791202545166
• CID: 3110734
• PubChem ID: 16248759
• Update Time: 2025-06-25

ethyl 2-amino-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl amino(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetate hydrochloride
• ethyl 2-amino-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetate hydrochloride
• ethyl2-amino-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetatehydrochloride
• ethyl 2-amino-2-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetate hydrochloride
• G56607
• ethyl 2-amino-2-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetate;hydrochloride
• 1032547-91-3
• EN300-13709
• CS-0233917

• Inchi： 1S/C15H19N3O2.ClH/c1-4-20-15(19)14(16)13-10(2)17-18(11(13)3)12-8-6-5-7-9-12;/h5-9,14H,4,16H2,1-3H3;1H
• InChI Key： RPCPJJDQVKWZRK-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C(C1C(C)=NN(C2C=CC=CC=2)C=1C)N)=O

Computed Properties

• Exact Mass: 309.124405g/mol
• Monoisotopic Mass: 309.124405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 309.79g/mol
• Topological Polar Surface Area: 70.1Ų

Additional information on ethyl 2-amino-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetate hydrochloride

Comprehensive Overview of Ethyl 2-Amino-2-(3,5-Dimethyl-1-Phenyl-1H-Pyrazol-4-yl)Acetate Hydrochloride (CAS No. 1032547-91-3)

Ethyl 2-amino-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetate hydrochloride (CAS No. 1032547-91-3) is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound, characterized by its pyrazole core and ester functionality, has garnered attention due to its potential role in drug discovery and medicinal chemistry. The presence of the hydrochloride salt form enhances its solubility, making it a versatile intermediate for further derivatization.

In recent years, the demand for heterocyclic compounds like 3,5-dimethyl-1-phenyl-1H-pyrazole derivatives has surged, driven by their utility in designing bioactive molecules. Researchers are particularly interested in how such structures interact with biological targets, especially in the context of enzyme inhibition and receptor modulation. The ethyl acetate moiety in this compound further expands its reactivity profile, enabling its use in peptide coupling and other synthetic transformations.

The compound’s CAS number 1032547-91-3 serves as a unique identifier, ensuring precise tracking in regulatory and commercial databases. This is critical for laboratories focusing on high-throughput screening or structure-activity relationship (SAR) studies. Given the rising interest in fragment-based drug design, ethyl 2-amino-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetate hydrochloride offers a valuable scaffold for optimizing pharmacokinetic properties.

From a synthetic perspective, the compound’s amino acid ester structure aligns with trends in prodrug development, a hot topic in pharmaceutical innovation. Prodrugs are increasingly explored to improve drug delivery, and this compound’s hydrolyzable ester group could facilitate controlled release mechanisms. Additionally, its aromatic phenyl group may contribute to enhanced binding affinity in target interactions, a key consideration in rational drug design.

Environmental and safety aspects of CAS 1032547-91-3 are also under scrutiny, as industries prioritize green chemistry principles. The compound’s stability under various pH conditions and compatibility with biodegradable solvents are areas of active investigation. Furthermore, its potential applications in agrochemicals and veterinary medicine highlight its cross-disciplinary relevance.

In summary, ethyl 2-amino-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetate hydrochloride represents a multifaceted tool for modern chemical research. Its structural features and functional groups make it a candidate for addressing challenges in drug bioavailability and molecular recognition. As the scientific community continues to explore small-molecule therapeutics, this compound’s role in advancing precision medicine and targeted therapies is likely to expand.